S-Bacampicillin

• CAS No.: 106449-07-4
• Product Name: S-Bacampicillin
• Molecular Formula: C4H6O6
• Molecular Weight: 150.09 g/mol
• IUPAC Name: (2S,3S)-2,3-dihydroxybutanedioic acid
• Standard InChI: InChI=1S/C4H6O6/c5-1(3(7)8)2(6)4(9)10/h1-2,5-6H,(H,7,8)(H,9,10)/t1-,2-/m0/s1
• Standard InChIKey: FEWJPZIEWOKRBE-LWMBPPNESA-N
• Isomeric SMILES: [C@H]([C@@H](C(=O)O)O)(C(=O)O)O
• SMILES: C(C(C(=O)O)O)(C(=O)O)O
• Canonical SMILES: C(C(C(=O)O)O)(C(=O)O)O
• Melting Point: 172.5 °C; 173.625 °C; 169-170°C
• Physical Description: Solid
• Description: D-Tartaric acid, also known as (S, S)-tartarate or D-threaric acid, belongs to the class of organic compounds known as sugar acids and derivatives. Sugar acids and derivatives are compounds containing a saccharide unit which bears a carboxylic acid group. D-Tartaric acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, D-tartaric acid is primarily located in the cytoplasm. D-Tartaric acid can be converted into (2S, 3S)-cis-fertaric acid and (2S, 3S)-trans-fertaric acid. Outside of the human body, D-tartaric acid can be found in vinegar. This makes D-tartaric acid a potential biomarker for the consumption of this food product.; D-tartaric acid is the D-enantiomer of tartaric acid. It has a role as an Escherichia coli metabolite. It is a conjugate acid of a D-tartrate(1-). It is an enantiomer of a L-tartaric acid.
• Solubility: 1000000 mg/L (at 25 °C)
• PubChem Compound: 439655
• Last Modified: Nov 11 2021